N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-2-nitrobenzamide

• IUPAC Name: N-[2-[6-(furan-2-yl)pyridazin-3-yl]oxyethyl]-2-nitrobenzamide
• InChI: InChI=1S/C17H14N4O5/c22-17(12-4-1-2-5-14(12)21(23)24)18-9-11-26-16-8-7-13(19-20-16)15-6-3-10-25-15/h1-8,10H,9,11H2,(H,18,22)
• InChI Key: HABSEHRSQNRYCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCOC2=NN=C(C=C2)C3=CC=CO3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O5
• Molecular Weight: 354.32 g/mol
• CAS No.: 920356-67-8

Description

N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C17H14N4O5 and its molecular weight is 354.322. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Nitrofuran compounds, including derivatives similar to N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-2-nitrobenzamide, have shown promise as antimicrobial agents. For instance, furazolidone, a nitrofuran derivative, has demonstrated effectiveness in treating diseases in poultry and as a valuable agent against vaginal trichomoniasis due to its chemical, biochemical, toxic, and pharmacological properties (Rogers et al., 1956).

Organic Synthesis and Catalysis

The diversity of heterocyclic N-oxide molecules, which share structural similarities with the specified compound, highlights their utility in organic synthesis and catalysis. These compounds have been utilized in forming metal complexes, designing catalysts, asymmetric catalysis and synthesis, and medical applications, showcasing their versatility and importance in advanced chemistry and drug development (Li et al., 2019).

Antioxidant Activity

Research into methods for determining antioxidant activity has underscored the potential of compounds with nitrobenzamide structures to act as antioxidants. Various assays, including those assessing the transfer of hydrogen atoms or electrons, indicate that such compounds could play a role in inhibiting oxidative stress, with applications spanning food engineering to pharmaceuticals (Munteanu & Apetrei, 2021).

Role in Understanding Nitrosamines and Water Pollution

Studies on nitrosamines, particularly N-nitrosodimethylamine (NDMA), have shed light on the formation mechanisms and removal strategies of these pollutants in water systems. Given the chemical relevance, research on compounds like this compound could contribute to understanding and mitigating the environmental impact of nitrosamines in water technology (Nawrocki & Andrzejewski, 2011).